N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide
Overview
Description
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide, also known as ETAP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in the treatment of various diseases. ETAP is a member of the acrylamide family of compounds and has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-tumor properties.
Mechanism of Action
The mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide is not fully understood, but it is thought to involve the inhibition of various signaling pathways involved in cell growth and inflammation. N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide has been shown to exhibit a wide range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-tumor properties. In cancer research, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and inhibit the migration and invasion of cancer cells. In inflammation research, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide has been shown to inhibit the production of inflammatory cytokines and chemokines, reduce the expression of adhesion molecules, and inhibit the activation of immune cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide in lab experiments is its ability to exhibit a wide range of biological activities, making it a versatile compound for studying various diseases. However, one limitation of using N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide is its relatively low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide, including:
1. Further investigation into the mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide.
2. Development of more efficient synthesis methods for N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide.
3. Evaluation of the efficacy of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide in animal models of cancer and inflammation.
4. Investigation of the potential use of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide in combination with other drugs for the treatment of cancer and inflammation.
5. Development of more soluble forms of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide for in vivo administration.
Conclusion:
In conclusion, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide is a synthetic compound with potential applications in the treatment of various diseases, including cancer and inflammation. N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide exhibits a wide range of biological activities and has been extensively studied for its potential therapeutic effects. Further research is needed to fully understand the mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide and to evaluate its efficacy in animal models of disease.
Scientific Research Applications
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide has been extensively studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)acrylamide has also been shown to exhibit anti-inflammatory properties by inhibiting the production of inflammatory cytokines and chemokines.
properties
IUPAC Name |
(E)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxy-4-propoxyphenyl)prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O3S/c1-4-10-23-13-8-6-12(11-14(13)22-3)7-9-15(21)18-17-20-19-16(5-2)24-17/h6-9,11H,4-5,10H2,1-3H3,(H,18,20,21)/b9-7+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXELDRXOZWMCGC-VQHVLOKHSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)C=CC(=O)NC2=NN=C(S2)CC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCOC1=C(C=C(C=C1)/C=C/C(=O)NC2=NN=C(S2)CC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![propyl {[3-(3,5-dimethylphenoxy)-4-oxo-4H-chromen-7-yl]oxy}acetate](/img/structure/B3752143.png)
![2-ethoxyethyl {[3-(3,5-dimethylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}acetate](/img/structure/B3752148.png)
![butyl {[3-(2-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}acetate](/img/structure/B3752163.png)
![3-(3,4-dimethoxyphenyl)-7-[(4-fluorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one](/img/structure/B3752171.png)
![3-(4-chlorophenyl)-7-[(4-fluorobenzyl)oxy]-4H-chromen-4-one](/img/structure/B3752178.png)
![isopropyl {[3-(4-chlorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}acetate](/img/structure/B3752191.png)
![2-[4-(4-chloro-3,5-dimethylphenoxy)-3-nitrophenyl]-5-phenyl-1,3,4-oxadiazole](/img/structure/B3752194.png)
![1-(2-furylmethyl)-5-[(1-isobutyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B3752203.png)
![N-[4-chloro-3-(trifluoromethyl)phenyl]-3-(3-methoxy-4-propoxyphenyl)acrylamide](/img/structure/B3752210.png)
![N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide](/img/structure/B3752218.png)
![N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-(2-nitrophenoxy)acetamide](/img/structure/B3752224.png)
![4-bromo-N-[2-(3,5-dimethylphenoxy)ethyl]benzamide](/img/structure/B3752235.png)